3-[(4-fluorophenyl)amino]-1-(2-furyl)-1-propanone

• IUPAC Name: 3-(4-fluoroanilino)-1-(furan-2-yl)propan-1-one
• InChI: InChI=1S/C13H12FNO2/c14-10-3-5-11(6-4-10)15-8-7-12(16)13-2-1-9-17-13/h1-6,9,15H,7-8H2
• InChI Key: QBCWBGNWWUUKHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)CCNC2=CC=C(C=C2)F
• Molecular Formula: C13H12FNO2
• Molecular Weight: 233.24 g/mol

Description

3-[(4-fluorophenyl)amino]-1-(2-furyl)-1-propanone, also known as Furfenorex, is a synthetic compound that belongs to the class of amphetamines. It was first synthesized in the 1960s as a potential weight loss drug, but its use was discontinued due to its potential for abuse and addiction. Despite its controversial history, Furfenorex has been the subject of scientific research due to its unique chemical structure and potential therapeutic applications.

Mechanism of Action

3-[(4-fluorophenyl)amino]-1-(2-furyl)-1-propanone acts as a central nervous system stimulant by increasing the release of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are involved in regulating mood, appetite, and attention, among other functions. By increasing their availability, 3-[(4-fluorophenyl)amino]-1-(2-furyl)-1-propanone can enhance cognitive function and reduce appetite.
Biochemical and Physiological Effects:
3-[(4-fluorophenyl)amino]-1-(2-furyl)-1-propanone has been shown to have a number of biochemical and physiological effects. It increases heart rate and blood pressure, which can lead to cardiovascular complications in individuals with preexisting conditions. It can also cause insomnia, anxiety, and agitation, which can have negative effects on mental health.

Advantages and Limitations for Lab Experiments

3-[(4-fluorophenyl)amino]-1-(2-furyl)-1-propanone has a number of advantages and limitations for use in laboratory experiments. Its unique chemical structure and mechanism of action make it a valuable tool for studying the central nervous system and its functions. However, its potential for abuse and addiction make it a difficult substance to work with, and its effects on the cardiovascular system and mental health must be carefully monitored.

Future Directions

There are a number of potential future directions for research on 3-[(4-fluorophenyl)amino]-1-(2-furyl)-1-propanone. One area of interest is its potential use as a treatment for ADHD, which has been suggested by some studies. Another area of interest is its potential use as a cognitive enhancer, which could have applications in the treatment of cognitive decline in aging populations. Additionally, further research is needed to fully understand the potential risks and benefits of 3-[(4-fluorophenyl)amino]-1-(2-furyl)-1-propanone, particularly with regard to its effects on the cardiovascular system and mental health.

Synthesis Methods

The synthesis of 3-[(4-fluorophenyl)amino]-1-(2-furyl)-1-propanone involves a multi-step process that begins with the reaction of 4-fluoroacetophenone with ethyl magnesium bromide to form 4-fluoro-1-phenylethanol. This intermediate is then reacted with furfural in the presence of an acid catalyst to form 3-[(4-fluorophenyl)amino]-1-(2-furyl)-1-propanone. The final product is purified through a series of recrystallization steps to yield a white crystalline powder.

Scientific Research Applications

3-[(4-fluorophenyl)amino]-1-(2-furyl)-1-propanone has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have an anorectic effect, meaning it can suppress appetite and reduce food intake. This property has led to its investigation as a potential treatment for obesity and other eating disorders. In addition, 3-[(4-fluorophenyl)amino]-1-(2-furyl)-1-propanone has been studied for its potential use as a cognitive enhancer and as a treatment for attention deficit hyperactivity disorder (ADHD).